Cas no 845-69-2 ((6alpha)-3-methoxy-4,5-epoxymorphinan-6-ol)

• Product name: (6alpha)-3-methoxy-4,5-epoxymorphinan-6-ol
• CAS No: 845-69-2
• MF: C₁₇H₂₁NO₃
• MW: 287.3535
• CID: 1825990
• PubChem ID: 21155838

(6alpha)-3-methoxy-4,5-epoxymorphinan-6-ol Chemical and Physical Properties

Names and Identifiers

• (6alpha)-3-methoxy-4,5-epoxymorphinan-6-ol
• (6α)-3-Methoxy-4,5-epoxymorphinan-6-ol
• nordihydrocodeine
• 17-Norcodeine Hydrochloride
• N-Desmethylcodeine Hydrochloride
• N-Norcodeine hydrochloride
• norcodeine,hydrochloride
• Nor-codein-hydrochlorid
• Dihydronorcodeine
• (1S,5R,14S)-10-methoxy-12-oxa-4-azapentacyclo(9.6.1.0^(1,13).0^(5,17).0^(7,18))octadeca-7(18),8,10-trien-14-ol
• (5a,6a)-4,5-Epoxy-3-methoxymorphinan-6-ol; Morphinan-6a-ol, 4,5a-epoxy-3-methoxy- (8CI); Norcodeine, dihydro- (7CI); (5a,6a)-4,5-Epoxy-3-methoxymorphinan-6-ol; Dihydronorcodeine; Nordihydrocodeine
• N-Desmethyldihydrocodeine
• (1S,5R,14S)-10-methoxy-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-trien-14-ol
• Morphinan-6-ol, 4,5-epoxy-3-methoxy-, (5alpha,6alpha)-
• (5alpha,6alpha)-4,5-Epoxy-3-methoxymorphinan-6-ol
• 845-69-2
• Nor Dihydrocodeine

• Inchi： InChI=1S/C17H21NO3/c1-20-13-5-2-9-8-11-10-3-4-12(19)16-17(10,6-7-18-11)14(9)15(13)21-16/h2,5,10-12,16,18-19H,3-4,6-8H2,1H3/t10-,11+,12-,16-,17-/m0/s1
• InChI Key： IKGNKASQBMZRJL-KOFBORESSA-N
• SMILES： COC1=C2C3=C(CC4C5C3(CCN4)C(O2)C(CC5)O)C=C1

Computed Properties

• Exact Mass: 287.15200
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72000
• LogP: 1.71170